2-[4-(Propan-2-yl)phenyl]-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(4-propan-2-ylphenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C16H16N2O/c1-10(2)11-3-5-12(6-4-11)16-18-14-9-13(17)7-8-15(14)19-16/h3-10H,17H2,1-2H3
• InChI Key: BCCYWQXUPSYVQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)N
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

2-[4-(Propan-2-yl)phenyl]-1,3-benzoxazol-5-amine, also known as IBZ, is a synthetic compound that belongs to the class of benzoxazole derivatives. IBZ has been extensively studied for its potential applications in medicinal chemistry, particularly in the field of neuropharmacology.

Scientific Research Applications

Modification of Polymers for Enhanced Properties

A study by Aly and El-Mohdy (2015) on the functional modification of polyvinyl alcohol/acrylic acid hydrogels through amine compounds, including benzoxazole derivatives, highlights the application in creating materials with increased thermal stability and enhanced antibacterial and antifungal properties. This approach suggests potential uses of benzoxazole derivatives in medical applications due to their promising biological activities (Aly & El-Mohdy, 2015).

Antimicrobial Activities of Novel Compounds

Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, exploring the antimicrobial potential of these compounds. The inclusion of benzoxazole structures in these derivatives indicates a broad application of benzoxazole moieties in developing new antimicrobial agents with good or moderate activities against various microorganisms (Bektaş et al., 2007).

Application in Organic Synthesis and Catalysis

Research by Lahm and Opatz (2014) on the unique regioselectivity in the C(sp3)-H α-alkylation of amines, using benzoxazole as a removable directing group, demonstrates the utility of benzoxazole derivatives in organic synthesis. This work opens up possibilities for precise modifications of organic molecules, offering pathways for the synthesis of complex compounds with high specificity (Lahm & Opatz, 2014).

Development of Antifungal Agents

A novel series of 5-(4-(benzyloxy)substituted phenyl)-3-((phenylamino)methyl)-1,3,4-oxadiazole-2(3H)-thione Mannich bases showed promising antifungal activity, as reported by Nimbalkar et al. (2016). The study indicates the potential for benzoxazole and related compounds in the design and development of potent antifungal drugs, highlighting their role in addressing fungal infections (Nimbalkar et al., 2016).

Synthesis of Novel Molecular Structures

Chanda et al. (2012) employed a microwave-assisted approach for the synthesis of benzo[d]oxazol-5-yl-1H-benzo[d]imidazole on ionic liquid support, showcasing an efficient method for creating highly substituted molecular structures. This technique exemplifies the role of benzoxazole derivatives in facilitating the development of diverse chemical libraries for drug discovery programs (Chanda et al., 2012).